2-[(4-Fluoro-benzenesulfonyl)-p-tolyl-amino]-N-pyridin-3-ylmethyl-acetamide

• Molecular Formula: C21H20FN3O3S
• Molecular Weight: 413.5 g/mol
• IUPAC Name: 2-(N-(4-fluorophenyl)sulfonyl-4-methylanilino)-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C21H20FN3O3S/c1-16-4-8-19(9-5-16)25(29(27,28)20-10-6-18(22)7-11-20)15-21(26)24-14-17-3-2-12-23-13-17/h2-13H,14-15H2,1H3,(H,24,26)
• InChI Key: MHEOOMJQTXYOJA-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N(CC(=O)NCC2=CN=CC=C2)S(=O)(=O)C3=CC=C(C=C3)F

Description

2-[(4-Fluoro-benzenesulfonyl)-p-tolyl-amino]-N-pyridin-3-ylmethyl-acetamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of 2-[(4-Fluoro-benzenesulfonyl)-p-tolyl-amino]-N-pyridin-3-ylmethyl-acetamide involves the inhibition of specific enzymes involved in various biological processes. For example, this compound has been shown to inhibit the enzyme PARP-1, which is involved in DNA repair. By inhibiting this enzyme, 2-[(4-Fluoro-benzenesulfonyl)-p-tolyl-amino]-N-pyridin-3-ylmethyl-acetamide can induce DNA damage and cell death in cancer cells.
Biochemical and Physiological Effects:
2-[(4-Fluoro-benzenesulfonyl)-p-tolyl-amino]-N-pyridin-3-ylmethyl-acetamide has a variety of biochemical and physiological effects. For example, this compound has been shown to induce apoptosis (cell death) in cancer cells, inhibit cell proliferation, and induce DNA damage. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential tool for investigating the role of inflammation in various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(4-Fluoro-benzenesulfonyl)-p-tolyl-amino]-N-pyridin-3-ylmethyl-acetamide in lab experiments is its specificity. This compound targets specific enzymes involved in various biological processes, making it a valuable tool for investigating the role of these enzymes in disease. However, one limitation of using this compound is its potential toxicity. Studies have shown that this compound can be toxic to certain cell types, which could limit its use in certain experiments.

Future Directions

There are several future directions for research involving 2-[(4-Fluoro-benzenesulfonyl)-p-tolyl-amino]-N-pyridin-3-ylmethyl-acetamide. One area of research is the development of new cancer therapies based on this compound. Additionally, this compound could be used to investigate the role of specific enzymes in various biological processes, which could lead to the development of new treatments for a variety of diseases. Finally, future research could investigate the potential use of this compound in combination with other drugs to enhance its efficacy and reduce toxicity.

Synthesis Methods

The synthesis method for 2-[(4-Fluoro-benzenesulfonyl)-p-tolyl-amino]-N-pyridin-3-ylmethyl-acetamide involves several steps. The first step is the reaction of 4-fluorobenzenesulfonyl chloride with p-toluidine to form 4-fluorobenzenesulfonamide. This compound is then reacted with pyridine-3-carboxaldehyde to form the intermediate compound N-(4-fluorobenzenesulfonyl)-N-(pyridin-3-ylmethyl)aniline. Finally, this intermediate is reacted with acetic anhydride to form the final product.

Scientific Research Applications

2-[(4-Fluoro-benzenesulfonyl)-p-tolyl-amino]-N-pyridin-3-ylmethyl-acetamide has been used in a variety of scientific research applications. One area of research where this compound has shown promise is in the study of cancer. Studies have shown that this compound can inhibit the growth of cancer cells by targeting specific enzymes involved in cancer cell proliferation.